N-(6-methoxypyrimidin-4-yl)-2-(naphthalen-1-yl)acetamide
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Description
N-(6-methoxypyrimidin-4-yl)-2-(naphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C17H15N3O2 and its molecular weight is 293.326. The purity is usually 95%.
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Scientific Research Applications
Structural and Synthetic Insights
Naphthalene Derivatives Synthesis and Crystallography :The structural analysis of N-[2-(7-methoxy-1-naphthyl)ethyl]acetamide, a compound with a similar structure to N-(6-methoxypyrimidin-4-yl)-2-(naphthalen-1-yl)acetamide, reveals a planar naphthalene ring with methoxy substituent. This provides insights into the conformational preferences of such compounds, which may be relevant for the design of molecules with desired properties (Tinant, Declercq, Poupaert, Yous, & Lesieur, 1994).
Chemical Properties and Synthesis :Research into amino acid derivatives led to the synthesis of new naphthalene derivatives showing inhibitory activity against HIV-1 and HIV-2. This suggests potential applications in antiviral research and drug development (Hamad, Al-Haidery, Al-Masoudi, Sabri, Sabri, & Al-Masoudi, 2010).
Biological Activities
Antiproliferative and Anti-HIV Activity :Compounds structurally related to this compound have been studied for their antiproliferative and anti-HIV activities. For instance, a novel hydroxamic acid-based inhibitor of aminopeptidase N demonstrated anti-angiogenic activity, hinting at the therapeutic potential of such compounds in cancer and angiogenesis-related diseases (Lee, Shim, Jung, Lee, & Kwon, 2005).
Properties
IUPAC Name |
N-(6-methoxypyrimidin-4-yl)-2-naphthalen-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O2/c1-22-17-10-15(18-11-19-17)20-16(21)9-13-7-4-6-12-5-2-3-8-14(12)13/h2-8,10-11H,9H2,1H3,(H,18,19,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYHQHQARPNTIET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=NC(=C1)NC(=O)CC2=CC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.